4-Chloro-7-(2-(imidazol-1-yl)ethoxy)-6-methoxyquinazoline

• Molecular Formula: C14H13ClN4O2
• Molecular Weight: 304.73 g/mol
• IUPAC Name: 4-chloro-7-(2-imidazol-1-ylethoxy)-6-methoxyquinazoline
• InChI: InChI=1S/C14H13ClN4O2/c1-20-12-6-10-11(17-8-18-14(10)15)7-13(12)21-5-4-19-3-2-16-9-19/h2-3,6-9H,4-5H2,1H3
• InChI Key: FILIAKNTYOYOOQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(=C1)C(=NC=N2)Cl)OCCN3C=CN=C3

Description

4-Chloro-7-(2-(imidazol-1-yl)ethoxy)-6-methoxyquinazoline is a useful research compound. Its molecular formula is C14H13ClN4O2 and its molecular weight is 304.73 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 7-(2-(imidazol-1-yl)ethoxy)-6-methoxy-3,4-dihydroquinazolin-4-one (412 mg, 1.44 mmol), thionyl chloride (5 ml) and DMF (0.2 ml) was heated at reflux for 1 hour. The mixture was diluted with toluene and the volatiles were removed by evaporation. The residue was suspended in methylene chloride, cooled to 0° C. and aqueous sodium hydrogen carbonate solution was added. The resulting precipitate was collected by filtration and dried under vacuum to give 4-chloro-7-(2-(imidazol-1-yl)ethoxy)-6-methoxyquinazoline (258 mg, 59%).

Synthesis routes and methods II

Procedure details

Using a procedure analogous to the one described for the synthesis of Example 23, 7-(2-(imidazol-1-yl)ethoxy)-6-methoxy-3,4-dihydroquinazoline-4-one (286 mg, 1 mmol) was reacted with thionyl chloride (50 ml) to give 4-chloro-7-(2-(imidazol-1-yl)ethoxy)-6-methoxyquinazoline which was then reacted with 5,7-diaza-6-methyloxindole (440 mg, 3 mmol) and sodium hydride (120 mg, 3 mmol) to give 4-(5,7-diaza-6-methyloxindol-3-yl)-7-(2-(imidazol-1-yl)ethoxy)-6-methoxyquinazoline hydrochloride (80 mg, 15%).